Cas no 1595853-40-9 (4-Pyridinecarbonitrile, 2-methyl-6-(methylthio)-)

• Product Name: 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio)-
• CAS No: 1595853-40-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5265730
• Update Time: 2025-10-09

4-Pyridinecarbonitrile, 2-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio)-

• Inchi： 1S/C8H8N2S/c1-6-3-7(5-9)4-8(10-6)11-2/h3-4H,1-2H3
• InChI Key： WIVMDJGJZYTYKP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(SC)=CC(C#N)=C1

Additional information on 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio)-

Introduction to 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) (CAS No. 1595853-40-9)

4-Pyridinecarbonitrile, 2-methyl-6-(methylthio), identified by the Chemical Abstracts Service Number (CAS No.) 1595853-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The structural features of 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio), including its nitrile group and methylthio substitution, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The nitrile functional group (-CN) in the molecule imparts a high degree of reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. Nitriles are known to participate in multiple chemical transformations, such as hydrolysis to carboxylic acids, reduction to primary amines, and condensation reactions, which are pivotal in drug development. The presence of a methylthio group (-SMe) further enhances the compound's versatility, as sulfur-containing moieties are often associated with enhanced binding affinity and metabolic stability in biological systems.

In recent years, 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif is particularly relevant in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine ring serves as a scaffold that can be modified to target specific enzymatic pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with ATP-binding pockets of kinases, thereby inhibiting their activity and modulating cellular signaling cascades.

One of the most compelling aspects of 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) is its role in the synthesis of small molecule inhibitors that exhibit potent antiviral properties. The compound's ability to undergo further functionalization allows researchers to design molecules that can interfere with viral replication mechanisms. Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing antiviral drugs against emerging pathogens. The structural flexibility provided by the nitrile and methylthio groups enables the creation of compounds with optimized pharmacokinetic profiles.

The agrochemical industry has also shown interest in 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) due to its potential as a precursor for herbicides and pesticides. Pyridine-based agrochemicals are valued for their efficacy and selectivity in controlling plant pathogens. The compound's reactivity allows for the introduction of various substituents that can enhance its biological activity while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and eco-friendly chemical solutions.

From a synthetic chemistry perspective, 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) serves as a versatile building block for more complex molecules. Its synthesis typically involves multi-step reactions that showcase modern organic transformations such as cross-coupling reactions, nucleophilic substitutions, and cyclizations. These synthetic strategies not only highlight the compound's utility but also demonstrate advancements in catalytic methods that improve yield and selectivity. The ability to efficiently produce this intermediate at scale is crucial for industrial applications.

The pharmacological potential of 4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) has been further explored through computational modeling and high-throughput screening techniques. These approaches have enabled researchers to identify novel derivatives with enhanced therapeutic efficacy. For example, virtual screening has been used to dock this compound into binding pockets of target proteins, providing insights into its mechanism of action. Such computational studies are essential in modern drug discovery pipelines, as they accelerate the identification of promising candidates for further experimental validation.

In conclusion,4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) (CAS No. 1595853-40-9) represents a significant compound in pharmaceutical and agrochemical research due to its versatile structural features and reactivity. Its role as an intermediate in synthesizing kinase inhibitors, antiviral agents, and agrochemicals underscores its importance in addressing critical challenges in medicine and agriculture. As research continues to uncover new applications for this compound,4-Pyridinecarbonitrile, 2-methyl-6-(methylthio) is poised to remain at the forefront of chemical innovation.